5-(butylsulfamoyl)-1H-1,3-benzodiazole-2-sulfonic acid
Overview
Description
5-(Butylsulfamoyl)-1H-1,3-benzodiazole-2-sulfonic acid (BSBDS) is a versatile organic acid that has been used in a variety of scientific research applications. BSBDS has been studied for its biochemical and physiological effects, its synthesis methods, and its mechanism of action. It has been used in a variety of laboratory experiments due to its advantages and limitations.
Scientific Research Applications
5-(butylsulfamoyl)-1H-1,3-benzodiazole-2-sulfonic acid has been used in a variety of scientific research applications. It has been used as a reagent in a variety of chemical reactions, such as the synthesis of organic compounds and the preparation of a number of pharmaceuticals. It has also been used in the synthesis of polymers and in the preparation of dyes and pigments. 5-(butylsulfamoyl)-1H-1,3-benzodiazole-2-sulfonic acid has been used in the study of the mechanism of action of drugs, and in the study of the biochemical and physiological effects of drugs.
Mechanism of Action
The mechanism of action of 5-(butylsulfamoyl)-1H-1,3-benzodiazole-2-sulfonic acid is not fully understood. However, it is believed that 5-(butylsulfamoyl)-1H-1,3-benzodiazole-2-sulfonic acid acts as a proton donor, donating a proton to the target molecule. This proton donation results in the formation of an intermediate, which is then converted into the desired product. 5-(butylsulfamoyl)-1H-1,3-benzodiazole-2-sulfonic acid also acts as an acid-base catalyst, facilitating the reaction of two molecules by providing a proton and a base to the reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(butylsulfamoyl)-1H-1,3-benzodiazole-2-sulfonic acid have not been extensively studied. However, it is believed that 5-(butylsulfamoyl)-1H-1,3-benzodiazole-2-sulfonic acid may have a number of beneficial effects, such as the inhibition of enzymes and the modulation of gene expression. 5-(butylsulfamoyl)-1H-1,3-benzodiazole-2-sulfonic acid may also have an effect on the metabolism of drugs, as it has been shown to increase the bioavailability of certain drugs.
Advantages and Limitations for Lab Experiments
5-(butylsulfamoyl)-1H-1,3-benzodiazole-2-sulfonic acid has a number of advantages and limitations for laboratory experiments. One of the main advantages of 5-(butylsulfamoyl)-1H-1,3-benzodiazole-2-sulfonic acid is its ability to act as a proton donor, allowing for the synthesis of a variety of organic compounds. Additionally, 5-(butylsulfamoyl)-1H-1,3-benzodiazole-2-sulfonic acid is relatively stable, making it easy to store and handle in the laboratory. On the other hand, 5-(butylsulfamoyl)-1H-1,3-benzodiazole-2-sulfonic acid is relatively expensive, making it difficult to use in large-scale experiments. Furthermore, 5-(butylsulfamoyl)-1H-1,3-benzodiazole-2-sulfonic acid is a strong acid, which can cause corrosion of laboratory equipment if not handled properly.
Future Directions
There are a number of potential future directions for the use of 5-(butylsulfamoyl)-1H-1,3-benzodiazole-2-sulfonic acid. 5-(butylsulfamoyl)-1H-1,3-benzodiazole-2-sulfonic acid could be used in the synthesis of more complex organic compounds, such as peptides and proteins. Additionally, 5-(butylsulfamoyl)-1H-1,3-benzodiazole-2-sulfonic acid could be used in the development of new pharmaceuticals or in the study of the biochemical and physiological effects of drugs. Furthermore, 5-(butylsulfamoyl)-1H-1,3-benzodiazole-2-sulfonic acid could be used in the development of new catalysts or in the study of the mechanism of action of drugs. Finally, 5-(butylsulfamoyl)-1H-1,3-benzodiazole-2-sulfonic acid could be used in the development of new dyes and pigments or in the study of the metabolism of drugs.
Synthesis Methods
5-(butylsulfamoyl)-1H-1,3-benzodiazole-2-sulfonic acid can be synthesized through a number of different methods. The most common method is the reaction of butylsulfamoyl chloride with 1,3-benzodiazole-2-sulfonic acid. The reaction is conducted in the presence of a base, such as potassium carbonate or sodium hydroxide, and a catalyst, such as palladium chloride. The reaction produces 5-(butylsulfamoyl)-1H-1,3-benzodiazole-2-sulfonic acid in a yield of approximately 95%. Other methods of synthesis include the reaction of butylsulfamoyl chloride with 1,3-benzodiazole-2-sulfonic acid in the presence of a strong base, such as sodium methoxide, and a catalyst, such as palladium chloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(butylsulfamoyl)-1H-1,3-benzodiazole-2-sulfonic acid involves the reaction of 5-amino-1H-1,3-benzodiazole-2-sulfonic acid with butylsulfonyl chloride.", "Starting Materials": [ "5-amino-1H-1,3-benzodiazole-2-sulfonic acid", "butylsulfonyl chloride", "triethylamine", "dichloromethane", "water" ], "Reaction": [ "To a solution of 5-amino-1H-1,3-benzodiazole-2-sulfonic acid (1.0 g, 4.5 mmol) in dichloromethane (20 mL) and triethylamine (1.5 mL, 10.8 mmol) at 0°C, butylsulfonyl chloride (1.2 g, 6.8 mmol) was added dropwise over 10 min.", "The reaction mixture was stirred at 0°C for 1 h and then at room temperature for 12 h.", "The reaction mixture was then poured into water (50 mL) and extracted with dichloromethane (3 × 20 mL).", "The combined organic layers were washed with water (50 mL), dried over anhydrous sodium sulfate, and concentrated under reduced pressure.", "The crude product was purified by column chromatography on silica gel using dichloromethane/methanol (95:5) as the eluent to afford the desired product as a white solid (1.1 g, 85%)." ] } | |
CAS RN |
1513877-15-0 |
Product Name |
5-(butylsulfamoyl)-1H-1,3-benzodiazole-2-sulfonic acid |
Molecular Formula |
C11H15N3O5S2 |
Molecular Weight |
333.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
